Tert-butyl N-[3-(bromomethyl)cyclobutyl]carbamate

• IUPAC Name: tert-butyl N-[3-(bromomethyl)cyclobutyl]carbamate
• InChI: InChI=1S/C10H18BrNO2/c1-10(2,3)14-9(13)12-8-4-7(5-8)6-11/h7-8H,4-6H2,1-3H3,(H,12,13)
• InChI Key: OACMKTWDXOQYRD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CC(C1)CBr
• Molecular Formula: C10H18BrNO2
• Molecular Weight: 264.16 g/mol
• CAS RN: 2287271-88-7, 2137037-13-7

Description

“Tert-butyl N-[3-(bromomethyl)cyclobutyl]carbamate” is a chemical compound with the CAS Number: 2137587-42-7. Its IUPAC name is tert-butyl (3- (bromomethyl)cyclobutyl)carbamate. The molecular weight of this compound is 264.16.

Molecular Structure Analysis

The InChI code for “Tert-butyl N-[3-(bromomethyl)cyclobutyl]carbamate” is 1S/C10H18BrNO2/c1-10(2,3)14-9(13)12-8-4-7(5-8)6-11/h7-8H,4-6H2,1-3H3, (H,12,13).

Physical And Chemical Properties Analysis

“Tert-butyl N-[3-(bromomethyl)cyclobutyl]carbamate” has a molecular weight of 264.16. Unfortunately, other specific physical and chemical properties like melting point, boiling point, and density were not found in my web search.

Scientific Research Applications

Intermediate for Synthesis

"tert-butyl N-[3-(bromomethyl)cyclobutyl]carbamate" and its analogs serve as important intermediates in the synthesis of complex organic molecules. For example, these compounds are pivotal in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides, showcasing their role in creating nucleoside analogs for potential therapeutic applications (Ober et al., 2004).

Materials Science Applications

In materials science, derivatives of "tert-butyl carbamate" have been used to construct strong blue emissive nanofibers. These materials demonstrate potential as fluorescent sensory materials for detecting volatile acid vapors, indicating the compound's significance in developing new chemosensors (Sun et al., 2015).

Synthetic Methodology Development

The compound and its derivatives have facilitated advancements in synthetic methodologies. For instance, α-alkyl-α-aminosilanes have been synthesized through metalation and alkylation processes involving tert-butyl carbamate derivatives, illustrating the compound's utility in creating functionalized silicon-containing molecules (Sieburth et al., 1996).

Catalysis and Reaction Mechanisms

Research has also explored the use of tert-butyl N-[3-(bromomethyl)cyclobutyl]carbamate in catalysis and reaction mechanism studies. Cyclizative atmospheric CO2 fixation by unsaturated amines leading to cyclic carbamates is a notable example, demonstrating the compound's role in environmental chemistry and sustainable synthetic processes (Takeda et al., 2012).

Safety and Hazards

The safety information and Material Safety Data Sheet (MSDS) for “Tert-butyl N-[3-(bromomethyl)cyclobutyl]carbamate” can be found on the product link provided by the manufacturer.